Cas no 15222-33-0 (1(3H)-Isobenzofuranone,3-(1-methylethoxy)-3-phenyl-)

• Product Name: 1(3H)-Isobenzofuranone,3-(1-methylethoxy)-3-phenyl-
• CAS No: 15222-33-0
• MF: C₁₇H₁₆O₃
• MW: 268.307145118713
• CID: 195217
• PubChem ID: 246619
• Update Time: 2025-04-19

1(3H)-Isobenzofuranone,3-(1-methylethoxy)-3-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1(3H)-Isobenzofuranone,3-(1-methylethoxy)-3-phenyl-
• 3-phenyl-3-propan-2-yloxy-2-benzofuran-1-one
• 3-phenyl-3-propan-2-yloxy-isobenzofuran-1-one
• 3-isopropoxy-3-phenyl-2-benzofuran-1(3h)-one
• 3-isopropoxy-3-phenyl-phthalide
• 3-Isopropyloxy-3-phenyl-phthalid
• AC1L6IH2
• AC1Q6HIA
• ChemDiv1_023999
• NCIOpen2_002559
• NSC59931
• Oprea1_016986
• Oprea1_689788
• HMS655C19
• NSC-59931
• AKOS000621426
• HMS2743M08
• 3-Isopropoxy-3-phenylisobenzofuran-1(3H)-one
• DTXSID30289240
• AKOS021995853
• CHEMBL1509211
• 15222-33-0
• MLS000712564
• 3-PHENYL-3-(PROPAN-2-YLOXY)-1,3-DIHYDRO-2-BENZOFURAN-1-ONE
• SMR000282331

• Inchi： 1S/C17H16O3/c1-12(2)19-17(13-8-4-3-5-9-13)15-11-7-6-10-14(15)16(18)20-17/h3-12H,1-2H3
• InChI Key： QVCGEYGJEZKWOU-UHFFFAOYSA-N
• SMILES： O(C(C)C)C1(C2C=CC=CC=2)C2C=CC=CC=2C(=O)O1

Computed Properties

• Exact Mass: 268.10998
• Monoisotopic Mass: 268.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Density: 1.2
• Boiling Point: 420.2°Cat760mmHg
• Flash Point: 178.7°C
• Refractive Index: 1.597
• PSA: 35.53